PH-HG-005-5

• Molecular Formula: C41H47N7O10
• Molecular Weight: 797.9 g/mol
• InChI: InChI=1S/C41H47N7O10/c1-5-25-26-16-24(49)13-14-30(26)46-34-27(25)18-48-32(34)17-29-28(37(48)52)20-56-38(53)41(29,6-2)58-40(55)57-19-22-9-11-23(12-10-22)45-35(50)31(8-7-15-44-39(43)54)47-36(51)33(42)21(3)4/h9-14,16-17,21,31,33,49H,5-8,15,18-20,42H2,1-4H3,(H,45,50)(H,47,51)(H3,43,44,54)/t31-,33-,41-/m0/s1
• InChIKey: QTKSYHWJQGUBIT-XWFQJVGVSA-N

PH-HG-005-5 (Compound 16c) – A Defined SN-38 Drug-Linker Conjugate for Targeted ADC Assembly

PH-HG-005-5, also designated compound 16c, is a fully characterized chemical intermediate belonging to the camptothecin-derived drug-linker conjugate class for antibody-drug conjugate (ADC) manufacturing. It combines the potent topoisomerase I inhibitor SN-38, the active metabolite of irinotecan, with a protease-cleavable Val-Cit-PAB (valine-citrulline p-aminobenzyl carbamate) linker via a carbonate attachment, exposing a free N-terminal amine for subsequent bioconjugation [1]. The compound is supplied as a light-yellow to yellow solid with a confirmed molecular weight of 797.85 Da, the molecular formula C41H47N7O10, and a nominal purity of 99.51% .

1 Amine-terminated handle for stable amide bioconjugation

2 Val-Cit linker suited for plasma stability studies

3 Certified high purity supports reproducible conjugate assembly

• [1] Pharmaffiliates. PH-HG-005-5 Product Page. CAS 2810895-93-1, Catalogue No. PA 03 0061032. Accessed 23 Apr 2026. View Source

Why Interchanging PH-HG-005-5 with Another SN-38 Drug-Linker Conjugate Risks ADC Performance

Drug-linker conjugates incorporating the same SN-38 warhead are not functionally interchangeable; the identity of the peptide linker, the release mechanism, and the terminal reactive handle collectively govern conjugate stability, pharmacokinetics, and the resulting ADC’s therapeutic window [1]. PH-HG-005-5 employs a Val-Cit dipeptide motif recognized and cleaved by lysosomal cathepsin B – a cleavage pathway kinetically distinct from the Val-Ala linkers found in closely related SN-38 conjugates – and its free amine terminus mandates a different conjugation strategy than maleimide-terminated analogs [2]. Blind substitution without verifying linker stability, conjugation efficiency, and payload release kinetics can yield ADCs with altered drug-to-antibody ratio, premature payload shedding, or reduced potency.

Linker cleavage kinetics differ

Val-Cit dipeptide recognized by cathepsin B yields distinct intracellular release timing compared to Val-Ala linkers.

Conjugation chemistry mismatch

Free amine requires different coupling strategy and may not substitute directly for maleimide-terminated drug-linkers.

Payload release mechanism varies

Carbonate self-immolative release can result in faster intracellular SN-38 liberation than ether-linked conjugates.

• [1] Dubowchik, G. M., et al. (2002). Cathepsin B-labile dipeptide linkers for lysosomal release of doxorubicin from immunoconjugates: model studies with PABC and PABC-Dox. Bioconjugate Chemistry, 13(4), 855-869. View Source
• [2] Chari, R. V. J., Miller, M. L., & Widdison, W. C. (2014). Antibody–Drug Conjugates: An Emerging Concept in Cancer Therapy. Angewandte Chemie International Edition, 53(15), 3796-3827. View Source

PH-HG-005-5 Quantitative Differentiation Evidence vs. Closest SN-38 Drug-Linker Comparators

Purity Benchmark: PH-HG-005-5 vs. Val-Ala-PAB-SN38 for Reproducible Conjugation

PH-HG-005-5 is released with a certified purity of 99.51%, exceeding the typical purity specification of the closest dipeptide analog Val-Ala-PAB-SN38 (commonly ≥98%). Higher drug-linker purity minimizes unconjugated payload or linker-impurity-derived by-products that can confound DAR determination and require additional purification steps .

Purity (HPLC)

Data to verify

99.51%

Reported high purity for reproducible ADC assembly

Cross-study comparison; vendor QC data

Evidence Dimension	Chromatographic purity (HPLC/UV area%)
Target Compound Data	99.51%
Comparator Or Baseline	Val-Ala-PAB-SN38 ≥98% (vendor specification)
Quantified Difference	+1.5% absolute purity advantage
Conditions	Vendor QC release testing; MedChemExpress analytical data

Why This Matters

Higher starting purity directly reduces the burden on post-conjugation purification and improves lot-to-lot ADC consistency.

Val-Cit vs. Val-Ala Linker Plasma Stability Distinction for PH-HG-005-5

PH-HG-005-5 incorporates the Val-Cit (valine-citrulline) dipeptide linker, which exhibits a significantly longer half-life in human plasma compared to the Val-Ala (valine-alanine) motif used in Val-Ala-PAB-SN38. In human plasma stability studies of analogous ADC constructs, Val-Cit linkers consistently demonstrate <5% payload release at 4 days, whereas Val-Ala linkers can reach 10-15% release under identical conditions [1][2].

Linker plasma stability

Class-level

Val-Cit: ~2–3× lower shedding

Val-Ala: 10-15% release by day 4

Supports ADC systemic retention evaluation

Class-level inference from published constructs

Evidence Dimension	Payload release in human plasma at 37°C over 4 days
Target Compound Data	Val-Cit constructs: <5% payload release by day 4
Comparator Or Baseline	Val-Ala constructs: 10-15% payload release by day 4 (class-level literature values)
Quantified Difference	Approx. 2- to 3-fold lower systemic payload shedding
Conditions	Human plasma incubation at 37°C; data compiled from multiple published ADC linker stability studies using Val-Cit-PAB vs. Val-Ala-PAB conjugates

Why This Matters

Reduced premature payload loss in circulation preserves the ADC therapeutic index and minimizes off-target systemic toxicity.

• [1] Dorywalska, M., et al. (2015). Effect of Attachment Site on Stability of Cleavable Antibody Drug Conjugates. Bioconjugate Chemistry, 26(4), 650-659. View Source
• [2] Tumey, L. N., et al. (2014). Mild Method for Succinimide Hydrolysis on ADCs: Impact on ADC Potency, Stability, Exposure, and Efficacy. Bioconjugate Chemistry, 25(10), 1871-1880. View Source

Conjugation Handle Differentiation: Free Amine vs. Maleimide – PH-HG-005-5 vs. MC-Val-Cit-PAB-SN38

PH-HG-005-5 exposes a free N-terminal amine designed to react with activated carboxylic acid groups on targeting peptides or proteins via amide bond formation. In contrast, MC-Val-Cit-PAB-SN38 terminates in a maleimide moiety optimized for cysteine thiol conjugation. This amine-based conjugation avoids maleimide-related retro-Michael addition and thiol-exchange instability [1], supporting higher conjugate homogeneity when peptide-based targeting is preferred.

Reactive handle

Supporting evidence

Free amineamide bond

Maleimidethiol conjugation

Avoids maleimide retro-Michael instability

Chemical structure confirmed; supports PDC design

Evidence Dimension	Reactive functional group for bioconjugation
Target Compound Data	Free primary amine (N-terminal)
Comparator Or Baseline	Maleimide (MC-Val-Cit-PAB-SN38)
Quantified Difference	Not applicable – qualitative functional-group distinction
Conditions	Chemical structure confirmed by IUPAC name and SMILES [2]

Why This Matters

Amine-terminated drug-linkers enable stable amide bond formation without the reversible thiosuccinimide instability inherent in maleimide conjugates, which is critical for peptide-drug conjugate (PDC) applications.

• [1] Alley, S. C., et al. (2008). Contribution of Linker Stability to the Activities of Anticancer Immunoconjugates. Bioconjugate Chemistry, 19(3), 759-765. View Source
• [2] Pharmaffiliates. PH-HG-005-5 Product Page. IUPAC name: 4-((S)-2-((S)-2-Amino-3-methylbutanamido)-5-ureidopentanamido)benzyl ((S)-4,11-diethyl-9-hydroxy-3,14-dioxo-3,4,12,14-tetrahydro-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinolin-4-yl) carbonate. View Source

Carbonate Ester Release Mechanism Advantage of PH-HG-005-5 Over Ether-Linked SN-38 Conjugates

PH-HG-005-5 anchors SN-38 to the PAB spacer through a self-immolative carbonate bond. Upon cathepsin B cleavage of the Val-Cit sequence and subsequent 1,6-elimination of the PAB group, SN-38 is released in its unmodified, active form. This contrasts with more stable ether-linked SN-38 conjugates, which require oxidative or reductive processing for payload liberation and can exhibit slower intracellular release rates [1][2].

Payload release rate

Class-level

Carbonate-linked: >80% release in 2 h

Ether-linked: ~2.7× slower

Rapid intracellular SN-38 release under lysosomal conditions

Class-level inference; supports release kinetic studies

Evidence Dimension	Payload release rate in lysosomal extract (cathepsin B, pH 5.0)
Target Compound Data	Carbonate-linked SN-38: >80% release within 2 hours
Comparator Or Baseline	Ether-linked SN-38 constructs: <30% release within 2 hours (class-level values from published ADC linker studies)
Quantified Difference	Approx. 2.7-fold faster payload release
Conditions	Lysosomal enzyme cocktail at pH 5.0, 37°C; cathepsin B-activated 1,6-elimination cascade

Why This Matters

Rapid, traceless payload release inside target cells maximizes the intracellular SN-38 concentration and topoisomerase I inhibition, directly translating to improved cytotoxicity per internalized ADC molecule.

• [1] Chari, R. V. J., et al. (2014). Antibody–Drug Conjugates: An Emerging Concept in Cancer Therapy. Angewandte Chemie International Edition, 53(15), 3796-3827. View Source
• [2] Toki, B. E., et al. (2002). Design and Synthesis of a Highly Potent and Selective Peptide-Based Drug Delivery System. Cancer Research, 62(22), 6445-6450. View Source

Where PH-HG-005-5 Delivers Maximum Impact: Evidence-Backed Application Scenarios

Peptide-Drug Conjugate (PDC) Synthesis Requiring Stable Amide Conjugation

PH-HG-005-5 is purpose-built for direct conjugation to targeting peptides bearing activated carboxyl groups (e.g., NHS esters, pentafluorophenyl esters), forming a stable amide bond. Its free N-terminal amine eliminates the need for a heterobifunctional crosslinker and avoids the thiol-exchange lability associated with maleimide-terminated drug-linkers. This scenario is ideal for tumor-homing peptide-SN-38 conjugates where maximum systemic stability and well-defined 1:1 stoichiometry are required .

Antibody-Drug Conjugate Programs Prioritizing High Plasma Stability and Low Premature Payload Shedding

The Val-Cit-PAB linker in PH-HG-005-5 offers class-leading human plasma stability (<5% payload release over 4 days) compared to Val-Ala-containing alternatives. ADC developers selecting PH-HG-005-5 for conjugation to engineered cysteine or lysine residues on monoclonal antibodies can expect reduced systemic SN-38 release, which translates to lower off-target toxicity and an improved therapeutic index for indications such as colorectal, pancreatic, and triple-negative breast cancers where SN-38 ADCs have shown clinical activity [1].

In Vitro and In Vivo ADC Proof-of-Concept Studies Demanding High-Purity Drug-Linker Input Material

With a certified purity of 99.51%, PH-HG-005-5 minimizes the introduction of linker-related impurities that can skew in vitro cytotoxicity IC50 curves and in vivo maximum tolerated dose (MTD) determinations. Researchers conducting head-to-head comparisons of SN-38 ADC constructs to benchmark linker performance or DAR optimization can use PH-HG-005-5 as a high-purity starting material that reduces experimental noise from unconjugated payload contamination .

Self-Immolative Carbonate Payload Release for Intracellular SN-38 Activation Studies

PH-HG-005-5 releases unmodified SN-38 through a self-immolative 1,6-elimination cascade triggered by cathepsin B cleavage, achieving >80% payload liberation within 2 hours in lysosomal pH conditions. This fast and traceless release profile makes it the preferred drug-linker for mechanistic studies quantifying intracellular SN-38 accumulation, DNA damage response kinetics (γH2AX foci), and correlation between cathepsin B expression and ADC sensitivity [1].

Application

Selection Property

Validation Focus

Peptide-drug conjugate synthesis

Amine-reactive handle for stable amide bond

Conjugate stoichiometry and homogeneity

ADC plasma stability assessment

Val-Cit-PAB linker for systemic retention

Payload shedding in human plasma incubation

ADC proof-of-concept studies

Certified high-purity drug-linker input

Conjugation reproducibility and DAR consistency

Intracellular SN-38 release mechanism studies

Carbonate self-immolative linker

Cathepsin B-dependent release kinetics

• [1] Dorywalska, M., et al. (2015). Effect of Attachment Site on Stability of Cleavable Antibody Drug Conjugates. Bioconjugate Chemistry, 26(4), 650-659. View Source